Lamotrigine N5-glucuronide
Lamotrigine N5-glucuronide
Brand Name:
Vulcanchem
CAS No.:
136565-77-0
VCID:
VC0174007
InChI:
InChI=1S/C15H15Cl2N5O6/c16-5-3-1-2-4(6(5)17)7-12(20-15(18)22-21-7)19-13-10(25)8(23)9(24)11(28-13)14(26)27/h1-3,8-11,13,23-25H,(H,26,27)(H3,18,19,20,22)/t8-,9-,10+,11-,13+/m0/s1
SMILES:
C1=CC(=C(C(=C1)Cl)Cl)C2=C(N=C(N=N2)N)NC3C(C(C(C(O3)C(=O)O)O)O)O
Molecular Formula:
C15H15Cl2N5O6
Molecular Weight:
432.214
Lamotrigine N5-glucuronide
CAS No.: 136565-77-0
Cat. No.: VC0174007
Molecular Formula: C15H15Cl2N5O6
Molecular Weight: 432.214
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 136565-77-0 |
|---|---|
| Molecular Formula | C15H15Cl2N5O6 |
| Molecular Weight | 432.214 |
| IUPAC Name | (2S,3S,4S,5R,6R)-6-[[3-amino-6-(2,3-dichlorophenyl)-1,2,4-triazin-5-yl]amino]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C15H15Cl2N5O6/c16-5-3-1-2-4(6(5)17)7-12(20-15(18)22-21-7)19-13-10(25)8(23)9(24)11(28-13)14(26)27/h1-3,8-11,13,23-25H,(H,26,27)(H3,18,19,20,22)/t8-,9-,10+,11-,13+/m0/s1 |
| Standard InChI Key | RARLFTPVZSDFBL-XPORZQOISA-N |
| SMILES | C1=CC(=C(C(=C1)Cl)Cl)C2=C(N=C(N=N2)N)NC3C(C(C(C(O3)C(=O)O)O)O)O |
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